Cas no 84594-78-5 (6-Nitro-2,3-dihydrobenzofuran-5-amine)

6-Nitro-2,3-dihydrobenzofuran-5-amine structure
84594-78-5 structure
Product Name:6-Nitro-2,3-dihydrobenzofuran-5-amine
CAS No:84594-78-5
MF:C8H8N2O3
MW:180.16072177887
MDL:MFCD25967717
CID:2624462
PubChem ID:13069187
Update Time:2024-12-09

6-Nitro-2,3-dihydrobenzofuran-5-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Nitro-2,3-dihydrobenzofuran-5-amine
    • 6-nitro-2,3-dihydro-1-benzofuran-5-ylamine
    • 2,3-Dihydro-6-nitro-5-benzofuranamine (ACI)
    • W11449
    • BCP24930
    • DS-10144
    • BTYCNIIIWYDUOF-UHFFFAOYSA-N
    • DB-207794
    • CS-0036996
    • 5-amino-6-nitro-2,3-dihydrobenzofuran
    • 6-nitro-2,3-dihydrobenzo[b]furan-5-amine
    • SY109207
    • MFCD25967717
    • 6-nitro-2,3-dihydro-1-benzofuran-5-amine
    • AKOS027255883
    • 84594-78-5
    • SCHEMBL2252209
    • MDL: MFCD25967717
    • Inchi: 1S/C8H8N2O3/c9-6-3-5-1-2-13-8(5)4-7(6)10(11)12/h3-4H,1-2,9H2
    • InChI Key: BTYCNIIIWYDUOF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(N)=CC2=C(OCC2)C=1)=O

Computed Properties

  • Exact Mass: 180.05349212g/mol
  • Monoisotopic Mass: 180.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • Boiling Point: 370.5±42.0°C at 760 mmHg

6-Nitro-2,3-dihydrobenzofuran-5-amine Security Information

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6-Nitro-2,3-dihydrobenzofuran-5-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ;  2 h, reflux
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  pH 8
Reference
Discovery of dual-acting opioid ligand and TRPV1 antagonists as novel therapeutic agents for pain
Lee, Hobin; Ahn, Songyeon; Ann, Jihyae; Ha, Heejin; Yoo, Young Dong; et al, European Journal of Medicinal Chemistry, 2019, 182,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  2 h, reflux
1.2 Reagents: Ammonia Solvents: Water ;  neutralized
Reference
Tricyclic 1,2,4-triazine oxides as hypoxia-selective drugs and radiosensitizers and their preparation and use for the treatment of cancer
, New Zealand, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  2 h, reflux
1.2 Reagents: Ammonia Solvents: Water ;  pH 7, rt
Reference
Tricyclic [1,2,4]Triazine 1,4-Dioxides As Hypoxia Selective Cytotoxins
Hay, Michael P.; Hicks, Kevin O.; Pchalek, Karin; Lee, Ho H.; Blaser, Adrian; et al, Journal of Medicinal Chemistry, 2008, 51(21), 6853-6865

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ;  2 h, reflux; cooled
1.2 Reagents: Ammonia Solvents: Water ;  neutralized
Reference
Structure-activity relationship of human glutaminyl cyclase inhibitors having an N-(5-methyl-1H-imidazol-1-yl)propyl thiourea template
Tran, Phuong-Thao; Hoang, Van-Hai; Thorat, Shivaji A.; Kim, Sung Eun; Ann, Jihyae; et al, Bioorganic & Medicinal Chemistry, 2013, 21(13), 3821-3830

Production Method 5

Reaction Conditions
Reference
Benzofuran derivatives and their use
, European Patent Organization, , ,

6-Nitro-2,3-dihydrobenzofuran-5-amine Raw materials

6-Nitro-2,3-dihydrobenzofuran-5-amine Preparation Products

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